Cas no 10550-15-9 (3-(4-Chlorophenyl)-1,2,4-oxadiazole)

3-(4-Chlorophenyl)-1,2,4-oxadiazole structure

10550-15-9 structure

Product Name:3-(4-Chlorophenyl)-1,2,4-oxadiazole

CAS No:10550-15-9

MF:C₈H₅ClN₂O

MW:180.59110045433

MDL:MFCD00121590

CID:856976

PubChem ID:2806669

Update Time:2025-04-19

3-(4-Chlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chlorophenyl)-1,2,4-oxadiazole
- 3-(4-chloro-phenyl)-[1,2,4]oxadiazole
- 3-(4-Chlor-phenyl)-1,2,4-oxadiazol
- 3-(p-chlorphenyl)-1,2,4-oxdiazol
- AC1MD6X6
- ACMC-2098gj
- CHEMBL277656
- CTK4A3878
- Maybridge3_001179
- SureCN3398203
- SCHEMBL3398203
- EN300-124576
- CS-0204923
- IDI1_012566
- HMS1434F13
- DB-356441
- 10550-15-9
- DTXSID40384513
- BS-22991
- MFCD00121590
- AKOS006343764
- Z1201619154
- MDL： MFCD00121590
- Inchi： 1S/C8H5ClN2O/c9-7-3-1-6(2-4-7)8-10-5-12-11-8/h1-5H
- InChI Key： XDZADIVBLSTIBJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C2=NOC=N2)=CC=1

Computed Properties

Exact Mass: 180.00915
Monoisotopic Mass: 180.0090405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 148
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 38.9Å²

Experimental Properties

Density: 1.328±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 100-102 ºC (methanol )
Boiling Point: 284.0±42.0 ºC (760 Torr),
Flash Point: 125.6±27.9 ºC,
Solubility: Very slightly soluble (0.27 g/l) (25 º C),
PSA: 38.92
LogP: 2.39000

3-(4-Chlorophenyl)-1,2,4-oxadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019119983-100g	3-(4-Chlorophenyl)-1,2,4-oxadiazole	10550-15-9	95%	100g	$419.44	2023-09-04
TRC	C375490-10mg	3-(4-Chlorophenyl)-1,2,4-oxadiazole	10550-15-9		10mg	$ 50.00	2022-06-01
TRC	C375490-50mg	3-(4-Chlorophenyl)-1,2,4-oxadiazole	10550-15-9		50mg	$ 65.00	2022-06-01
TRC	C375490-100mg	3-(4-Chlorophenyl)-1,2,4-oxadiazole	10550-15-9		100mg	$ 80.00	2022-06-01
Apollo Scientific	OR910107-5g	3-(4-Chlorophenyl)-1,2,4-oxadiazole	10550-15-9	98%	5g	£90.00	2025-02-21
Apollo Scientific	OR910107-25g	3-(4-Chlorophenyl)-1,2,4-oxadiazole	10550-15-9	98%	25g	£185.00	2025-02-21
Apollo Scientific	OR910107-100g	3-(4-Chlorophenyl)-1,2,4-oxadiazole	10550-15-9	98%	100g	£555.00	2025-02-21
abcr	AB273114-1 g	3-(4-Chlorophenyl)-1,2,4-oxadiazole; 98%	10550-15-9		1 g	€76.00	2023-07-20
abcr	AB273114-5 g	3-(4-Chlorophenyl)-1,2,4-oxadiazole; 98%	10550-15-9		5 g	€127.00	2023-07-20
abcr	AB273114-25 g	3-(4-Chlorophenyl)-1,2,4-oxadiazole; 98%	10550-15-9		25 g	€297.00	2023-07-20

3-(4-Chlorophenyl)-1,2,4-oxadiazole Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
3. Aluminum borohydride–ethylenediamine as a hydrogen storage candidate†

Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
4. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

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